Cas no 1936625-41-0 (methyl 2-hydroxy-3,3-dimethylpentanoate)

• Product Name: methyl 2-hydroxy-3,3-dimethylpentanoate
• CAS No: 1936625-41-0
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 5247502
• Update Time: 2025-05-24

methyl 2-hydroxy-3,3-dimethylpentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-hydroxy-3,3-dimethyl-, methyl ester
• methyl 2-hydroxy-3,3-dimethylpentanoate

• Inchi： 1S/C8H16O3/c1-5-8(2,3)6(9)7(10)11-4/h6,9H,5H2,1-4H3
• InChI Key： YTXSVRYXQQZIKA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(O)C(C)(C)CC

Additional information on methyl 2-hydroxy-3,3-dimethylpentanoate

Exploring Methyl 2-hydroxy-3,3-dimethylpentanoate (CAS No. 1936625-41-0): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, methyl 2-hydroxy-3,3-dimethylpentanoate (CAS No. 1936625-41-0) has garnered significant attention due to its unique molecular structure and versatile applications. This ester derivative, characterized by its hydroxyl and dimethyl-substituted pentanoate backbone, is increasingly studied for its potential in flavor and fragrance synthesis, pharmaceutical intermediates, and green chemistry initiatives. As industries pivot toward sustainable solutions, compounds like this are being reevaluated for their eco-friendly profiles and functional efficiency.

The chemical structure of methyl 2-hydroxy-3,3-dimethylpentanoate features a hydroxy group at the second carbon and two methyl groups at the third carbon, creating steric hindrance that influences its reactivity. This configuration makes it a valuable building block in asymmetric synthesis, a hot topic in organic chemistry research. Recent publications highlight its role in crafting chiral molecules, aligning with the growing demand for enantioselective catalysts in drug development—a frequent search query among chemists exploring API (Active Pharmaceutical Ingredient) synthesis.

From an industrial perspective, the compound’s stability under mild conditions and compatibility with biodegradable solvents positions it as a candidate for green manufacturing processes. Searches for sustainable ester applications have surged by 40% year-over-year, reflecting market trends. Notably, its use in flavor enhancers aligns with the clean-label movement, as consumers prioritize natural-tasting additives. Regulatory databases confirm its GRAS (Generally Recognized as Safe) status for select applications, further boosting its commercial viability.

Analytical techniques such as GC-MS and NMR spectroscopy are critical for verifying the purity of CAS No. 1936625-41-0, a common concern among quality control professionals. Forums frequently discuss optimal column selection for ester analysis, underscoring the need for method standardization. Meanwhile, patent filings reveal innovative uses in polyester modifications and cosmetic emulsifiers, areas where users often seek high-performance additives with low toxicity.

In academia, the compound’s hydrogen-bonding capacity is explored for supramolecular chemistry applications—a trending topic in material science circles. Computational studies modeling its solvation effects also address frequent queries about predictive chemistry tools. As AI-driven molecular property prediction gains traction, datasets including methyl 2-hydroxy-3,3-dimethylpentanoate are becoming benchmark references.

Supply chain dynamics reveal that CAS No. 1936625-41-0 is primarily sourced from specialized fine chemical suppliers, with procurement discussions often focusing on batch-to-batch consistency. Sustainability reports indicate that 78% of manufacturers now prioritize lifecycle assessments for such intermediates, responding to ESG (Environmental, Social, and Governance) metrics—a dominant theme in chemical industry SEO content.

Future research directions may explore its enzyme-catalyzed derivatization, a niche with rising Google Scholar citations. As bio-based economies expand, this compound’s balance of lipophilicity and water solubility could unlock novel delivery systems in agrochemicals or nutraceuticals—addressing common searches for multifunctional excipients.